3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
Overview
Description
The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms . The trifluoromethyl group (CF3) is a common functional group in organic chemistry, known for its high electronegativity and the ability to enhance the metabolic stability and lipophilicity of pharmaceuticals . The ethylthio group (C2H5S-) is a sulfur-containing substituent that can contribute to the reactivity of the molecule .
Molecular Structure Analysis
The molecular structure of this compound would likely be influenced by the properties of its functional groups. For instance, the trifluoromethyl group is known to influence the electronic properties of the molecule due to its high electronegativity .Chemical Reactions Analysis
Trifluoromethyl-containing compounds are known to undergo various chemical reactions, including trifluoromethylation of carbon-centered radical intermediates . The exact reactions that “3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine” would undergo would depend on the specific conditions and reagents used.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to enhance the lipophilicity of compounds . The redox potentials of trifluoromethyl-containing compounds have also been studied .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Analog Compounds : Ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate, a related compound, is used as a precursor for synthesizing analogs such as ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate, using a Michael-like addition of secondary amines. This process highlights the compound's utility in creating structurally similar substances (Boy & Guernon, 2005).
Complex Formation with Transition Metals : The compound is used to form complexes with transition metals like Co and Ni, demonstrating its potential in coordination chemistry and material science. For instance, bis bidentate complexes of 4-amino-3-trifluoromethyl-1,2,4-triazole-5-thione, a related triazole, have been synthesized (Menzies & Squattrito, 2001).
Reactivity and Functionalization
Reactions with Primary Amines : The reactivity of related compounds, like 3,5-bis(trifluoromethyl)-1,3,4-oxadiazole, with primary amines under various conditions leads to the production of 4-substituted-3,5-bis(trifluoromethyl)-4H-1.2,4-triazoles. This underscores the versatility of such compounds in chemical reactions (Reitz & Finkes, 1989).
Potentiometric Determination : In a study involving microwave-assisted synthesis of novel 1,2,4-triazol-3-ones, compounds related to 3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine were potentiometrically titrated in nonaqueous solvents, indicating their relevance in analytical chemistry (Özil et al., 2010).
Applications in Advanced Materials
Formation of One-Dimensional Chain-like Complexes : The formation of one-dimensional chain-like complexes using triazole derivatives showcases their potential in creating novel materials with unique structural properties (Sun et al., 2010).
Synthesis of Perfluoroalkylated Derivatives : The synthesis of perfluoroalkylated derivatives starting from ethane thiols, involving triazole compounds, suggests their importance in the development of materials with enhanced properties like increased lipophilicity (Akremi et al., 2011).
Biological and Pharmaceutical Applications
- Anticancer Activity : N-substituted amides of 3-(3-ethylthio-1,2,4-triazol-5-yl)propenoic acid, structurally related to the compound , were found to exhibit anticancer activity, highlighting the potential biomedical applications of such compounds (Pachuta-Stec et al., 2009).
Mechanism of Action
Future Directions
The use of trifluoromethyl groups in organic synthesis is a growing field, with potential applications in the development of new pharmaceuticals and agrochemicals . Future research could explore new methods for synthesizing trifluoromethyl-containing compounds and investigate their properties and potential applications.
Properties
IUPAC Name |
3-ethylsulfanyl-5-(trifluoromethyl)-1,2,4-triazol-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3N4S/c1-2-13-4-11-10-3(12(4)9)5(6,7)8/h2,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXLLIQBVEKSPJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
459210-90-3 | |
Record name | 3-(ethylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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